Application Notes & Protocols: In Vitro Assays Involving Pyrazine Carboxylic Acids

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*6-Bromo-3-hydroxypyrazine-2-carboxylic acid*
CAS No.:	*1260667-67-1*
Cat. No.:	*B572296*

Get Quote

Introduction: The Versatile Pyrazine Carboxylic Acid Scaffold

The pyrazine ring, a nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry. When functionalized with a carboxylic acid group, its derivatives gain significant potential as therapeutic agents, engaging with biological targets through hydrogen bonding and ionic interactions. The most prominent example is Pyrazinamide, a first-line drug for treating tuberculosis for nearly five decades.[1][2] Pyrazinamide's efficacy relies on its in vivo conversion to its active form, pyrazinoic acid, highlighting the critical role of the carboxylic acid moiety.[2][3][4]

The biological activities of pyrazine carboxylic acids and their derivatives are diverse, spanning antimicrobial, anticancer, anti-inflammatory, and enzyme-inhibiting properties.[5][6][7] This breadth of activity stems from their ability to interfere with fundamental cellular processes. For instance, pyrazinoic acid is known to disrupt membrane transport and energetics in Mycobacterium tuberculosis, although its precise molecular target remains a subject of extensive research.[8][9][10]

© 2026 BenchChem. All rights reserved.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It provides detailed protocols for key in vitro assays used to characterize the biological activity of novel pyrazine carboxylic acid derivatives. The focus is not merely on procedural steps but on the underlying scientific principles, ensuring that experimental design is both robust and insightful.

I. Antimicrobial Susceptibility Testing: The Broth Microdilution Method

The evaluation of pyrazine derivatives for antimicrobial properties is a primary application, largely inspired by the success of Pyrazinamide against Mycobacterium tuberculosis. The core objective is to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents the visible growth of a microorganism.[11]

Scientific Principle: Mechanism of Action

Pyrazinamide is a prodrug that diffuses into the mycobacterial cell.[3] Inside the bacterium, the enzyme pyrazinamidase (encoded by the pncA gene) converts it to the active form, pyrazinoic acid (POA).[4] The acidic environment within tuberculous lesions is thought to facilitate the protonation of POA, which then accumulates within the bacilli.[3][4] The accumulated POA is believed to exert its bactericidal effect through multiple mechanisms:

- Disruption of Membrane Energetics: POA acts as a protonophore, disrupting the proton motive force across the bacterial membrane, which is essential for energy production and transport.[8][10][12]
- Inhibition of Coenzyme A Biosynthesis: Recent evidence suggests that POA binds to the aspartate decarboxylase PanD, inhibiting the biosynthesis of Coenzyme A, a vital cofactor in numerous metabolic pathways.[13]
- Inhibition of Fatty Acid Synthase I (FAS-I): An earlier hypothesis suggested that POA inhibits FAS-I, an enzyme critical for the synthesis of mycolic acids, a key component of the mycobacterial cell wall.[4][9] While this target is now debated, it highlights the compound's multifaceted impact on bacterial physiology.[3]

© 2026 BenchChem. All rights reserved.

This complex mechanism underscores why susceptibility testing under specific conditions is crucial for evaluating new pyrazine-based compounds.

Visualization: Proposed Mechanism of Pyrazinamide Action



Click to download full resolution via product page

Caption: Proposed mechanism of Pyrazinamide (PZA) activation and action in Mycobacterium tuberculosis.

Protocol 1: Broth Microdilution Assay for MIC Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[11] It provides a quantitative measure of a compound's antimicrobial activity.

Materials:

- 96-well microtiter plates (sterile, U-bottom)
- Test pyrazine carboxylic acid derivatives (stock solutions in DMSO)
- Bacterial strain (e.g., S. aureus, E. coli, M. tuberculosis H37Rv)
- Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB)[11]

© 2026 BenchChem. All rights reserved.

- Sterile saline or Phosphate-Buffered Saline (PBS)
- 0.5 McFarland turbidity standard
- Spectrophotometer
- Positive control antibiotic (e.g., Ampicillin, Rifampicin)
- Sterile multichannel pipettes and reservoirs

Procedure:

- Compound Plate Preparation: a. Dispense 50 µL of sterile broth into wells A1 through A11 of a 96-well plate. b. Add 100 µL of the highest concentration of the test compound (e.g., 256 µg/mL in broth with 2% DMSO) to well A1. c. Perform a 2-fold serial dilution by transferring 50 µL from well A1 to A2, mix thoroughly, then transfer 50 µL from A2 to A3, and so on, up to well A10. Discard the final 50 µL from well A10. d. Well A11 will serve as the growth control (no compound). Well A12 will be the sterility control (broth only).[11] e. Repeat for other test compounds in subsequent rows.
- Inoculum Preparation: a. From a fresh agar plate (18-24 hours culture), select 3-5 isolated colonies of the test organism. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.[11] A spectrophotometer can be used to verify the turbidity (absorbance at 625 nm should be 0.08 to 0.13).[11] d. Dilute this standardized suspension in the appropriate broth to achieve a final target inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.[11]
- Inoculation of Microtiter Plates: a. Within 15-30 minutes of preparing the final inoculum, add 50 µL of the standardized bacterial suspension to each well from A1 to A11. This brings the final volume in each well to 100 µL.[11] b. Do NOT add inoculum to the sterility control wells (A12). c. The final concentration of the test compounds will now be half of the initial concentrations in the dilution series.
- Incubation: a. Cover the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours for most common bacteria.[11] Incubation conditions may vary for specific organisms like M. tuberculosis.

© 2026 BenchChem. All rights reserved.

- Reading the Results: a. Following incubation, examine the plates visually. The growth control well (A11) should show distinct turbidity. The sterility control well (A12) should remain clear. [11] b. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[11][14]

Data Presentation: MIC Value Summary

Quantitative results from the broth microdilution assay should be summarized in a clear, tabular format.

Compound ID	Derivative Structure	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. P. aeruginosa
PCA-001	5-methylpyrazine-2-carboxylic acid	64	>128	>128
PCA-002	3-aminopyrazine-2-carboxylic acid	32	64	>128
PCA-003	5-chlorobenzoyl-pyrazine-2-carbothioamide	16	32	64
Ampicillin	(Positive Control)	8	8	>128
Rifampicin	(Positive Control)	0.25	16	16

Note: Data are hypothetical and for illustrative purposes only.

II. Anticancer Cytotoxicity Screening: The MTT Assay

Many heterocyclic compounds, including pyrazine derivatives, are explored for their potential as anticancer agents.[7][15][16] A fundamental first step in this evaluation is to assess their cytotoxicity against various cancer cell lines. The MTT assay is a reliable, colorimetric method for this purpose.

© 2026 BenchChem. All rights reserved.

Scientific Principle: Measuring Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cell viability based on mitochondrial function.[17] The core principle is the enzymatic reduction of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product. This reaction is catalyzed by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria of metabolically active, living cells.[17] The amount of formazan produced is directly proportional to the number of viable cells.[17] By solubilizing the formazan crystals and measuring the absorbance of the resulting solution, one can quantify the reduction in cell viability caused by a cytotoxic agent.[17]

Visualization: MTT Assay Experimental Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A standard step-by-step workflow for assessing cell viability using the MTT assay.

© 2026 BenchChem. All rights reserved.

Protocol 2: Cytotoxicity Assessment using MTT

This protocol is optimized for adherent cancer cell lines (e.g., MCF-7, A549, HCT116) cultured in 96-well plates.[15][17]

Materials:

- Cancer cell line of interest
- Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)
- Test pyrazine carboxylic acid derivatives (stock solutions in DMSO)
- MTT solution (5 mg/mL in sterile PBS, filter-sterilized)
- Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)
- 96-well flat-bottom sterile plates
- Humidified incubator (37°C, 5% CO_2)
- Microplate reader

Procedure:

- Cell Seeding: a. Harvest cells that are in their exponential growth phase. b. Perform a cell count and calculate the required volume to seed approximately 5,000-10,000 cells per well. c. Seed 100 µL of the cell suspension into each well of a 96-well plate.[17] d. Include wells for "cell-free" blanks (medium only) for background absorbance correction.[17] e. Incubate the plate for 24 hours to allow cells to attach and resume growth.[17]
- Compound Treatment: a. Prepare serial dilutions of the pyrazine derivatives in complete culture medium from your stock solution. b. After 24 hours, carefully aspirate the medium from the wells. c. Add 100 µL of fresh medium containing the different concentrations of your test compounds to the respective wells. d. Include an "untreated control" group (cells in fresh medium only) and a "vehicle control" group (cells treated with the highest concentration of DMSO used, typically <0.5%).[17] e. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

© 2026 BenchChem. All rights reserved.

- MTT Addition and Incubation: a. After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL). b. Incubate the plate for 2-4 hours at 37°C.[17][18] During this time, viable cells will metabolize the MTT, and visible purple formazan crystals will form.

- Formazan Solubilization: a. Carefully aspirate the medium containing MTT from each well without disturbing the cells or the formazan crystals. b. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well.[19] c. Cover the plate and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[19]

- Absorbance Measurement: a. Read the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm). A reference wavelength of >650 nm can be used to reduce background noise. b. The plate should be read within 1 hour of adding the solubilization solution.

Data Analysis and Presentation: IC_{50} Determination

- Correct Absorbance: Subtract the average absorbance of the cell-free blank wells from all other readings.

- Calculate Percent Viability:

  - % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100

- Determine IC_{50}: The half-maximal inhibitory concentration (IC_{50}) is determined by plotting the percent viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Table of Hypothetical IC_{50} Values:

© 2026 BenchChem. All rights reserved.

Compound ID	IC_{50} (μM) vs. MCF-7 (Breast Cancer)	IC_{50} (μM) vs. A549 (Lung Cancer)	IC_{50} (μM) vs. HCT116 (Colon Cancer)
PCA-004	15.2	28.5	19.8
PCA-005	5.8	9.1	7.4
Doxorubicin	0.45	0.21	0.33

Note: Data are hypothetical and for illustrative purposes only. Doxorubicin is included as a typical positive control.

III. Mechanistic Studies: Enzyme Inhibition Assays

Elucidating the mechanism of action of a bioactive compound often involves determining its effect on specific enzymes. Carboxylic acids are known to be potential enzyme inhibitors.[20][21] For pyrazinoic acid, targets such as Fatty Acid Synthase I and Aspartate Decarboxylase have been proposed.[9][13] An enzyme inhibition assay provides a direct measure of a compound's ability to modulate the activity of a purified enzyme.

Scientific Principle: Quantifying Enzyme Activity

Enzyme inhibition assays measure the rate of an enzymatic reaction in the presence and absence of a potential inhibitor. The rate is typically monitored by the disappearance of a substrate or the appearance of a product over time. For many assays, this is accomplished spectrophotometrically by using a substrate that produces a colored or fluorescent product upon conversion by the enzyme. The inhibitory effect is quantified by calculating the concentration of the compound required to reduce the enzyme's activity by 50% (IC_{50}).

Visualization: Modes of Enzyme Inhibition

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Competitive inhibitors bind to the active site, while non-competitive inhibitors bind elsewhere.

Protocol 3: General Spectrophotometric Enzyme Inhibition Assay

This is a generalized protocol that must be adapted for the specific enzyme system (e.g., target enzyme, substrate, buffer conditions, and detection wavelength).

Materials:

- Purified target enzyme
- Enzyme-specific substrate
- Assay buffer (optimized for pH, ionic strength for the target enzyme)
- Test pyrazine carboxylic acid derivatives (stock solutions in DMSO)
- Positive control inhibitor (if available)

© 2026 BenchChem. All rights reserved.

- 96-well clear, flat-bottom plates
- Microplate reader capable of kinetic measurements

Procedure:

- Assay Setup: a. In a 96-well plate, add the components in the following order:
  - Assay Buffer
  - Test compound at various concentrations (or DMSO for control).
  - Purified enzyme solution. b. Mix gently and pre-incubate the enzyme and inhibitor mixture for 10-15 minutes at the optimal temperature for the enzyme. This allows for the binding of the inhibitor to the enzyme before the reaction starts.
- Controls: a. 100% Activity Control: Enzyme + Buffer + DMSO (no inhibitor). b. Background Control: Buffer + Substrate + DMSO (no enzyme). c. Positive Control: Enzyme + Buffer + Known Inhibitor.
- Reaction Initiation and Measurement: a. Initiate the enzymatic reaction by adding the substrate to all wells. b. Immediately place the plate in the microplate reader. c. Measure the absorbance at the appropriate wavelength for the product in kinetic mode (reading every 30-60 seconds for 15-30 minutes).
- Data Analysis: a. For each well, determine the reaction rate (V) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/Δtime). b. Correct the rates by subtracting the rate of the background control. c. Calculate the percent inhibition for each compound concentration:
  - % Inhibition = (1 - (Rate with Inhibitor / Rate of 100% Activity Control)) * 100 d. Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC_{50} value.

Data Presentation: Enzyme Inhibition Summary

© 2026 BenchChem. All rights reserved.

Compound ID	Target Enzyme	IC_{50} (μM)
PCA-006	Target Kinase X	2.5
PCA-007	Target Protease Y	11.8
Staurosporine	Target Kinase X (Positive Control)	0.015

Note: Data are hypothetical and for illustrative purposes only.

IV. References

- Zhang, Y., Wade, M. M., Scorpio, A., Zhang, H., & Sun, Z. (2003). Mode of action of pyrazinamide: disruption of Mycobacterium tuberculosis membrane transport and energetics by pyrazinoic acid. Journal of Antimicrobial Chemotherapy, 52(5), 790–795. [Link]
- Wikipedia. (n.d.). Pyrazinamide. Retrieved January 10, 2026, from [Link]
- Dr.Oracle. (2025). What is the mechanism of action (Moa) of Pyrazinamide? Retrieved January 10, 2026, from [Link]
- Patsnap Synapse. (2024). What is the mechanism of Pyrazinamide? Retrieved January 10, 2026, from [Link]
- Vaverkova, S., et al. (2009). Substituted 5-aroylpyrazine-2-carboxylic acid derivatives: synthesis and biological activity. PubMed. [Link]
- Jampilek, J., et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules, 7(4), 363. [Link]
- Christodoulou, M. S., et al. (2022). Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. Molecules, 27(21), 7234. [Link]
- Peterson, N. D., et al. (2024). Pyrazinoic acid, the active form of the anti-tuberculosis drug pyrazinamide, and aromatic carboxylic acid analogs are protonophores. bioRxiv. [Link]

© 2026 BenchChem. All rights reserved.

- Gopal, P., et al. (2020). Pyrazinoic Acid Inhibits Mycobacterial Coenzyme A Biosynthesis by Binding to Aspartate Decarboxylase PanD. ACS Infectious Diseases, 6(3), 465-474. [Link]
- National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved January 10, 2026, from [Link]
- Jampilek, J., et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules. [Link]
- ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved January 10, 2026, from [Link]
- Mee, B. J., et al. (2023). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Journal of Medical Microbiology, 72(1). [Link]
- Wang, Y., et al. (2022). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 27(19), 6296. [Link]
- Zhang, Y., et al. (2003). Mode of action of pyrazinamide: disruption of Mycobacterium tuberculosis membrane transport and energetics by pyrazinoic acid. Journal of Antimicrobial Chemotherapy. [Link]
- Kumar, S. K., et al. (2016). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]
- ALAbady, M. S. J., & Al-Majidi, S. M. H. (2024). Preparation of Some New Pyrazine and Triazine Derivatives and Study of their Antimicrobial and Anticancer activities. Iraqi Journal of Science, 65(5), 2357-2372. [Link]
- Wang, Y., et al. (2022). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules. [Link]
- Ghorab, M. M., et al. (2016). Anticancer and Anti-Inflammatory Activities of Some New Pyrazolo[3,4-b]pyrazines. Molecules, 21(11), 1541. [Link]

© 2026 BenchChem. All rights reserved.

- Shiradkar, M., & Murahari, K. (2007). Synthesis and preliminary evaluation of some pyrazine containing thiazolines and thiazolidinones as antimicrobial agents. Indian Journal of Heterocyclic Chemistry. [Link]
- Shi, W., et al. (2017). Design, synthesis and biological activity of pyrazinamide derivatives for anti-Mycobacterium tuberculosis. Tropical Journal of Pharmaceutical Research, 16(8), 1939-1945. [Link]
- UNC Asheville. (2025). Antimicrobial Susceptibility Testing (Microdilution Technique). Retrieved January 10, 2026, from [Link]
- National Center for Biotechnology Information. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. Retrieved January 10, 2026, from [Link]
- Zhang, H., et al. (2019). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules, 24(15), 2795. [Link]
- Thomas, J., et al. (2009). Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents. Journal of Young Pharmacists, 1(2), 166-170. [Link]
- Balouiri, M., Sadiki, M., & Koraichi, S. I. (2016). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Journal of Pharmaceutical Analysis. [Link]
- Jampilek, J., et al. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules. [Link]
- Finnigan, W., et al. (2017). Characterization of Carboxylic Acid Reductases as Enzymes in the Toolbox for Synthetic Chemistry. ChemCatChem. [Link]
- Royce, L. A., et al. (2013). Understanding biocatalyst inhibition by carboxylic acids. Frontiers in Microbiology. [Link]
- El-Sayed, N. N. E., et al. (2020). Synthesis and anti-mycobacterial evaluation of some pyrazine-2-carboxylic acid hydrazide derivatives. Bioorganic Chemistry, 94, 103380. [Link]
- LibreTexts Biology. (2025). 6.4: Enzyme Inhibition. Retrieved January 10, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Royce, L. A., et al. (2013). Understanding biocatalyst inhibition by carboxylic acids. Frontiers in Microbiology. [Link]
- Kumar, A., & Banerjee, U. C. (2015). Optimization of biotransformation process for the synthesis of pyrazine-2-carboxylic acid hydrazide using acyltransferase activity of Bacillus smithii IITR6b2 in batch and fed-batch mode. Preparative Biochemistry and Biotechnology. [Link]
- Royce, L. A., et al. (2013). Understanding biocatalyst inhibition by carboxylic acids. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]
- 2. Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity [mdpi.com]
- 3. Pyrazinamide - Wikipedia [en.wikipedia.org]
- 4. Mechanism of action of Pyrazinamide_Chemicalbook [chemicalbook.com]
- 5. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 6. rjpbcs.com [rjpbcs.com]
- 7. Anticancer and Anti-Inflammatory Activities of Some New Pyrazolo[3,4-b]pyrazines - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Mode of action of pyrazinamide: disruption of Mycobacterium tuberculosis membrane transport and energetics by pyrazinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. What is the mechanism of Pyrazinamide? [synapse.patsnap.com]
- 10. academic.oup.com [academic.oup.com]
- 11. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved.

- 12. Pyrazinoic acid, the active form of the anti-tuberculosis drug pyrazinamide, and aromatic carboxylic acid analogs are protonophores - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]
- 16. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
- 17. pdf.benchchem.com [pdf.benchchem.com]
- 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. Frontiers | Understanding biocatalyst inhibition by carboxylic acids [frontiersin.org]
- 21. Understanding biocatalyst inhibition by carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Assays Involving Pyrazine Carboxylic Acids]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b572296/docs#application-notes-protocols-in-vitro-assays-involving-pyrazine-carboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.